Cas no 81226-97-3 (3-(2,6-Dichlorophenyl)-1-phenylprop-2-en-1-one)

• Product Name: 3-(2,6-Dichlorophenyl)-1-phenylprop-2-en-1-one
• CAS No: 81226-97-3
• MF: C₁₅H₁₀Cl₂O
• MW: 277.145302295685
• CID: 986528
• PubChem ID: 5712113
• Update Time: 2025-04-20

3-(2,6-Dichlorophenyl)-1-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2,6-dichlorophenyl)-1-phenylprop-2-en-1-one
• NSC-247058
• 2-Propen-1-one, 3-(2,6-dichlorophenyl)-1-phenyl-
• 81226-97-3
• 3-(2,6-dichlorophenyl)-1-phenylprop-2-en-1-one
• NSC247058
• 59826-46-9
• CHEMBL17186
• SCHEMBL979466
• 3-(2,6-Dichlorophenyl)-1-phenylprop-2-en-1-one

• Inchi： 1S/C15H10Cl2O/c16-13-7-4-8-14(17)12(13)9-10-15(18)11-5-2-1-3-6-11/h1-10H/b10-9+
• InChI Key： DBXDWKVTMRWZDM-MDZDMXLPSA-N
• SMILES： ClC1C=CC=C(C=1/C=C/C(C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 276.0108703g/mol
• Monoisotopic Mass: 276.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų